Cas no 2640944-65-4 (4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine)

• Product Name: 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine
• CAS No: 2640944-65-4
• MF: C₁₄H₁₆BrFN₆
• MW: 367.219444274902
• CID: 5317961
• PubChem ID: 154828785
• Update Time: 2025-05-20

4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-Bromo-2-pyrimidinyl)-1-piperazinyl]-5-fluoro-2,6-dimethylpyrimidine
• 2640944-65-4
• F6792-3897
• AKOS040731180
• 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine
• 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine

• Inchi： 1S/C14H16BrFN6/c1-9-12(16)13(20-10(2)19-9)21-3-5-22(6-4-21)14-17-7-11(15)8-18-14/h7-8H,3-6H2,1-2H3
• InChI Key： NPNBPUYMYPGDFZ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCN(C2C(=C(C)N=C(C)N=2)F)CC1

Computed Properties

• Exact Mass: 366.06039g/mol
• Monoisotopic Mass: 366.06039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.5±60.0 °C(Predicted)
• pka: 7.45±0.50(Predicted)

Additional information on 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine

4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine: A Comprehensive Overview

4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine is a complex organic compound with the CAS registry number 2640944-65-4. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential therapeutic applications. The molecule consists of a pyrimidine ring system with substituents that include a bromine atom, a piperazine ring, and methyl groups. These structural features make it a promising candidate for various pharmacological studies.

The pyrimidine ring is a fundamental structure in many bioactive compounds, including nucleobases and various pharmaceutical agents. In this compound, the pyrimidine ring is substituted at positions 2 and 6 with methyl groups, which likely enhance its stability and solubility. The bromine atom at position 5 introduces electronic effects that could influence the compound's reactivity and binding affinity to biological targets. Additionally, the piperazine ring, attached via its nitrogen atom at position 1, adds flexibility and potential hydrogen bonding capabilities to the molecule.

Recent studies have highlighted the importance of brominated pyrimidines in drug discovery. Bromine substitution can significantly alter the physicochemical properties of pyrimidine derivatives, making them more suitable for specific therapeutic applications. For instance, brominated pyrimidines have shown promise in antiviral and anticancer research due to their ability to inhibit key enzymes and proteins involved in disease progression.

The synthesis of 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

Pharmacological studies on this compound have demonstrated its potential as an inhibitor of certain kinase enzymes. Kinases are critical players in cell signaling pathways, and their dysregulation is associated with various diseases such as cancer and inflammatory disorders. By targeting these enzymes, 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-5-fluoro-2,6-dimethylpyrimidine could offer a novel therapeutic approach for treating these conditions.

In vitro assays have shown that this compound exhibits selective activity against specific kinase isoforms, suggesting its potential as a lead compound for drug development. Preclinical studies are currently underway to evaluate its efficacy in animal models of disease. These studies will provide critical insights into its pharmacokinetics, toxicity profile, and therapeutic index.

The structural versatility of pyrimidine derivatives has also led to their exploration in other therapeutic areas such as antimicrobial agents and anti-inflammatory drugs. The presence of the piperazine ring in this compound further enhances its potential for modulating protein-protein interactions or serving as a scaffold for additional functional groups.

From an analytical standpoint, the characterization of CAS No 2640944-65-4 has been achieved using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and purity of the compound, ensuring its reliability for further research.

In conclusion, 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yll]-5-fluoro -2 ,6-dimethylpy rim idine represents an intriguing candidate for drug discovery due to its unique structural features and promising pharmacological properties. As research continues to unravel its full potential, this compound may pave the way for innovative treatments in various disease areas.